Cas no 951896-96-1 (N-(3,4-dimethoxyphenyl)-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide)

• Product Name: N-(3,4-dimethoxyphenyl)-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide
• CAS No: 951896-96-1
• MF: C₁₈H₂₀N₂O₇S₂
• MW: 440.490602493286
• CID: 6486260
• PubChem ID: 22694702
• Update Time: 2025-11-06

N-(3,4-dimethoxyphenyl)-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide
• N-(3,4-dimethoxyphenyl)-4-(4-methyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide
• AKOS016327911
• N-(3,4-DIMETHOXYPHENYL)-4-(4-METHYL-1,1-DIOXIDO-3-OXO-2-ISOTHIAZOLIDINYL)BENZENESULFONAMIDE
• F5293-0301
• AKOS002363667
• VU0640753-1
• N-(3,4-dimethoxyphenyl)-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzenesulfonamide
• 951896-96-1

• Inchi： 1S/C18H20N2O7S2/c1-12-11-28(22,23)20(18(12)21)14-5-7-15(8-6-14)29(24,25)19-13-4-9-16(26-2)17(10-13)27-3/h4-10,12,19H,11H2,1-3H3
• InChI Key： VCZBIOOEPBBGAQ-UHFFFAOYSA-N
• SMILES： S1(CC(C)C(N1C1C=CC(=CC=1)S(NC1C=CC(=C(C=1)OC)OC)(=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 440.07119333g/mol
• Monoisotopic Mass: 440.07119333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 136Ų

Additional information on N-(3,4-dimethoxyphenyl)-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide

Research Brief on N-(3,4-dimethoxyphenyl)-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide (CAS: 951896-96-1)

N-(3,4-dimethoxyphenyl)-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide (CAS: 951896-96-1) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research interest.

The synthesis of N-(3,4-dimethoxyphenyl)-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide involves a multi-step process that ensures high yield and purity. Key steps include the sulfonylation of the benzene ring followed by the introduction of the trioxo-thiazolidine moiety. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's structure and purity. These synthetic and analytical efforts are critical for ensuring the reproducibility and reliability of subsequent biological studies.

Recent in vitro studies have demonstrated that N-(3,4-dimethoxyphenyl)-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory responses. For instance, the compound has been shown to selectively inhibit cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), two key enzymes in the arachidonic acid pathway. This dual inhibition profile suggests its potential as a multi-target anti-inflammatory agent, which could offer advantages over existing single-target therapies in terms of efficacy and reduced side effects.

In vivo studies using animal models of inflammation have further validated the therapeutic potential of this compound. Administration of N-(3,4-dimethoxyphenyl)-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide resulted in significant reduction of edema and inflammatory markers, comparable to or better than standard anti-inflammatory drugs. Pharmacokinetic studies revealed favorable absorption and distribution profiles, with the compound exhibiting good oral bioavailability and sustained plasma concentrations. These findings underscore its potential as a candidate for further preclinical development.

Beyond its anti-inflammatory properties, preliminary investigations have also explored the compound's potential in other therapeutic areas. For example, recent studies have indicated that N-(3,4-dimethoxyphenyl)-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide may possess anticancer activity, particularly in models of solid tumors. The compound's ability to modulate cell proliferation and induce apoptosis in cancer cells is currently under investigation, with early results suggesting a mechanism involving the inhibition of key signaling pathways.

Despite these promising findings, several challenges remain to be addressed. The compound's long-term safety profile, potential drug-drug interactions, and exact molecular targets require further elucidation. Additionally, optimizing the formulation to enhance its stability and bioavailability is an ongoing area of research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(3,4-dimethoxyphenyl)-4-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide (CAS: 951896-96-1) represents a promising candidate in the field of medicinal chemistry, with demonstrated efficacy in modulating inflammatory pathways and potential applications in oncology. Continued research efforts are essential to fully unlock its therapeutic potential and address the remaining challenges in its development.